Cas no 154590-42-8 (4-[4-[5-(Aminomethyl)-2-oxo-3-oxazolidinyl]-2-fluorophenyl]-1-piperazinecarboxylic acid tert-butyl ester)
![4-[4-[5-(Aminomethyl)-2-oxo-3-oxazolidinyl]-2-fluorophenyl]-1-piperazinecarboxylic acid tert-butyl ester structure](https://www.kuujia.com/scimg/cas/154590-42-8x300.png)
154590-42-8 structure
Product Name:4-[4-[5-(Aminomethyl)-2-oxo-3-oxazolidinyl]-2-fluorophenyl]-1-piperazinecarboxylic acid tert-butyl ester
CAS No:154590-42-8
Molecular Formula:C19H27N4O4F
Molecular Weight:394.44048
CID:65376
PubChem ID:21462610
4-[4-[5-(Aminomethyl)-2-oxo-3-oxazolidinyl]-2-fluorophenyl]-1-piperazinecarboxylic acid tert-butyl ester Properties
Names and Identifiers
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- 4-[4-[5-(Aminomethyl)-2-oxo-3-oxazolidinyl]-2-fluorophenyl]-1-piperazinecarboxylic acid tert-butyl ester
- 3-(3-fluoro-4-(4-tert-butoxycarbonylpiperazin-1-yl)phenyl)-5-aminomethyl-2-oxazolidinone
- tert-butyl 4-[4-[5-(aminomethyl)-2-oxo-1,3-oxazolidin-3-yl]-2-fluorophenyl]piperazine-1-carboxylate
- 4-[4-[5-(Aminomethyl)-2-oxo-3-oxazolidinyl]-2-fluorophenyl]-1-piperazinecarboxylic acid tert-butyl e
- SCHEMBL3396418
- PCEMTBKNDSHYGA-UHFFFAOYSA-N
- 154590-42-8
-
- InChIKey: PCEMTBKNDSHYGA-UHFFFAOYSA-N
- Inchi: InChI=1S/C19H27FN4O4/c1-19(2,3)28-17(25)23-8-6-22(7-9-23)16-5-4-13(10-15(16)20)24-12-14(11-21)27-18(24)26/h4-5,10,14H,6-9,11-12,21H2,1-3H3
- SMILES: C(OC(N1CCN(C2C=CC(N3CC(CN)OC3=O)=CC=2F)CC1)=O)(C)(C)C
Computed Properties
- Exact Mass: 394.20200
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Rotatable Bond Count: 5
- Monoisotopic Mass: 394.20163352g/mol
- Heavy Atom Count: 28
- Complexity: 577
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 1.5
- Topological Polar Surface Area: 88.3Ų
Experimental Properties
- LogP: 2.93490
- PSA: 88.34000
- Boiling Point: 542.6 °C at 760 mmHg
- Flash Point: 281.9 °C
- Density: 1.268
4-[4-[5-(Aminomethyl)-2-oxo-3-oxazolidinyl]-2-fluorophenyl]-1-piperazinecarboxylic acid tert-butyl ester Related Literature
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Kitae Kim,Andrea Centrone,T. Alan Hatton,Allan S. Myerson CrystEngComm, 2011,13, 1127-1131
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Eun Hye Jeong,Ji Hyun Ryu,Hansaem Jeong,Bora Jang,Ho Yeon Lee,Seonki Hong,Haeshin Lee,Hyukjin Lee Chem. Commun., 2014,50, 13616-13616
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Jaclyn A. Rebstock,Quansong Zhu,L. Robert Baker Chem. Sci., 2022,13, 7634-7643
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Jean Lee,Anthony J. Chubb,Edelmiro Moman,Brian M. McLoughlin,Caroline T. Sharkey,John G. Kelly,Kevin B. Nolan,Marc Devocelle,Desmond J. Fitzgerald Org. Biomol. Chem., 2005,3, 3678-3685
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Haoran Wang,Lei Zou RSC Adv., 2015,5, 41506-41512
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Elena L. Gromnitskaya,Igor V. Danilov,Fedor I. Zubkov,Vadim V. Brazhkin Phys. Chem. Chem. Phys., 2023,25, 16060-16064
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Adam F. Henwood,Mathieu Lesieur,Ashu K. Bansal,Vincent Lemaur,David Beljonne,David G. Thompson,Duncan Graham,Alexandra M. Z. Slawin,Ifor D. W. Samuel,Catherine S. J. Cazin,Eli Zysman-Colman Chem. Sci., 2015,6, 3248-3261
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Yanmin Qin,Zhongqing Jiang,Liping Guo,Meilin Liu J. Mater. Chem. A, 2019,7, 21270-21279
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